molecular formula C9H9N3O3 B2962980 2-Oxo-4-pyridin-3-ylimidazolidine-4-carboxylic acid CAS No. 2248285-35-8

2-Oxo-4-pyridin-3-ylimidazolidine-4-carboxylic acid

Cat. No. B2962980
CAS RN: 2248285-35-8
M. Wt: 207.189
InChI Key: WSVFUVFHZNUWMG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Usually In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-Oxo-4-pyridin-3-ylimidazolidine-4-carboxylic acid is a chemical compound that is also known as 2-Imidazolidone-4-carboxylic acid . It has an empirical formula of C4H6N2O3 and a molecular weight of 130.10 .


Synthesis Analysis

The synthesis of 2-Oxo-4-pyridin-3-ylimidazolidine-4-carboxylic acid or similar compounds often involves the use of cyclic or acyclic precursors . For instance, the synthesis of imidazopyridines can be achieved from carboxylic acid and 2,3-diaminepyridine or 3,4-diaminopyridine in polyphosphoric acid (PPA) as a dehydrating agent at an elevated temperature .


Molecular Structure Analysis

The molecular structure of 2-Oxo-4-pyridin-3-ylimidazolidine-4-carboxylic acid can be represented by the SMILES string OC(=O)C1CNC(=O)N1 . This indicates that the compound contains a carboxylic acid group (OC(=O)) and an imidazolidone ring (C1CNC(=O)N1).


Physical And Chemical Properties Analysis

The physical and chemical properties of 2-Oxo-4-pyridin-3-ylimidazolidine-4-carboxylic acid include a melting point of 184-186 °C (dec.) . The compound is also stable under normal temperatures and pressures.

Future Directions

The future directions for the study and application of 2-Oxo-4-pyridin-3-ylimidazolidine-4-carboxylic acid and similar compounds could involve further exploration of their potential in various fields such as pharmacology and biological medicine . Their unique properties make them promising candidates for the development of new drugs and therapies.

properties

IUPAC Name

2-oxo-4-pyridin-3-ylimidazolidine-4-carboxylic acid
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C9H9N3O3/c13-7(14)9(5-11-8(15)12-9)6-2-1-3-10-4-6/h1-4H,5H2,(H,13,14)(H2,11,12,15)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

WSVFUVFHZNUWMG-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1C(NC(=O)N1)(C2=CN=CC=C2)C(=O)O
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C9H9N3O3
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

207.19 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

2-Oxo-4-pyridin-3-ylimidazolidine-4-carboxylic acid

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.